![molecular formula C9H10ClN3O2 B6275137 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride CAS No. 2742652-40-8](/img/no-structure.png)
3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride
Overview
Description
3-{Imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride (IPPAH) is an important organic compound used in many scientific experiments. IPPAH is an important intermediate in the synthesis of many heterocyclic compounds and is used in a variety of laboratory experiments. IPPAH has been used in many scientific research applications, including as a biochemical and physiological tool, as a reagent in organic synthesis, and as a probe in analytical chemistry.
Scientific Research Applications
3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride has a wide range of applications in scientific research. It has been used as a biochemical and physiological tool to study the effects of drugs on the body. It has also been used as a reagent in organic synthesis to synthesize heterocyclic compounds. In addition, it has been used as a probe in analytical chemistry to study the structure and properties of molecules.
Mechanism of Action
3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride acts as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride binds to the active site of AChE, thus inhibiting its activity and causing an accumulation of acetylcholine in the synaptic cleft. This leads to an increase in the activity of acetylcholine receptors and an increase in the excitability of neurons.
Biochemical and Physiological Effects
3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride has been shown to have several biochemical and physiological effects. It has been shown to increase the activity of the enzyme acetylcholinesterase, thus leading to an increased release of acetylcholine in the synaptic cleft. This can lead to an increased excitability of neurons and an increased activity of acetylcholine receptors. In addition, 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride has several advantages for use in laboratory experiments. It is a highly soluble compound and is relatively inexpensive to synthesize. It is also a relatively stable compound, making it ideal for use in long-term experiments. However, 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride also has some limitations for use in laboratory experiments. It is a relatively weak inhibitor of AChE, and its effects on the body are not fully understood.
Future Directions
The future of 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride is promising. It could be used in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In addition, it could be used to develop new compounds with anti-inflammatory, anti-cancer, and anti-bacterial properties. It could also be used to develop new methods of organic synthesis and analytical chemistry. Finally, it could be used to study the effects of drugs on the body and to develop new methods of drug delivery.
Synthesis Methods
3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride can be synthesized by several methods. The most common route is by the reaction of 3-aminopropanoic acid and imidazole in the presence of an acid catalyst, such as hydrochloric acid. This reaction results in the formation of the hydrochloride salt of 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride. Other methods of synthesis include the reaction of 3-aminopropanoic acid with imidazole in the presence of a base, such as sodium hydroxide, or by the reaction of 3-aminopropanoic acid with imidazole in the presence of a strong acid, such as sulfuric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid hydrochloride involves the reaction of imidazo[1,2-a]pyrimidine with 3-bromopropanoic acid followed by hydrolysis and salt formation.", "Starting Materials": [ "Imidazo[1,2-a]pyrimidine", "3-bromopropanoic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Organic solvents (e.g. ethanol, dichloromethane)" ], "Reaction": [ "Imidazo[1,2-a]pyrimidine is reacted with 3-bromopropanoic acid in the presence of a base such as sodium hydroxide in an organic solvent to form 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid.", "The resulting product is then hydrolyzed with hydrochloric acid and water to remove the protecting group and form 3-{imidazo[1,2-a]pyrimidin-3-yl}propanoic acid.", "Finally, the product is converted to its hydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS RN |
2742652-40-8 |
Molecular Formula |
C9H10ClN3O2 |
Molecular Weight |
227.6 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
